![molecular formula C20H20F3N3OS B460704 2-{[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide CAS No. 664999-19-3](/img/structure/B460704.png)
2-{[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide
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Overview
Description
2-{[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide is a useful research compound. Its molecular formula is C20H20F3N3OS and its molecular weight is 407.5g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Cyanoacetamides, including structures related to the compound , have been utilized in the synthesis of a variety of heterocycles. These compounds have demonstrated promising in vitro antibacterial and antifungal activities, suggesting the potential of 2-{[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide in developing new antimicrobial agents (Darwish, Atia, & Farag, 2014).
Heterocyclic Chemistry
The versatile nature of cyanoacetamide derivatives is exploited in heterocyclic chemistry for synthesizing novel compounds. These derivatives, through reactions with various reagents, form heterocycles that are integral in developing pharmaceuticals and materials science. The compound's structural features suggest its utility in synthesizing pyridine, pyrazole, 1,3-thiazole, and thiadiazole derivatives, indicating its importance in drug development and materials research (Dawood, Alsenoussi, & Ibrahim, 2011).
Structural Characterization
Research into similar compounds has also focused on their structural characterization, including crystal structures. This foundational knowledge aids in understanding the molecular geometry and potential reactivity of the compound, facilitating its application in more targeted scientific endeavors (Subasri et al., 2016).
Coordination Chemistry
The synthesis and characterization of copper complexes with thioether-containing pyridylalkylamide ligands showcase the potential of cyanoacetamide derivatives in coordination chemistry. These studies reveal the compound's relevance in developing metal-organic frameworks (MOFs) and catalysts, which are crucial in industrial applications and synthetic chemistry (Zhao, 2015).
Anticancer Activity
Additionally, cyanoacetamide derivatives have been synthesized and tested for their anticancer activity. The ability to generate compounds that exhibit selective cytotoxic effects against cancer cell lines from cyanoacetamide derivatives underlines the potential of this compound in oncological research (Horishny, Arshad, & Matiychuk, 2021).
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been found to inhibit enzymes such as collagen prolyl-4-hydroxylase . This enzyme plays a crucial role in the formation of stable collagen triple helices, which are essential for the structural integrity of various tissues.
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For instance, if the compound inhibits collagen prolyl-4-hydroxylase, it could potentially lead to changes in collagen formation and tissue structure .
properties
IUPAC Name |
2-[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(1-phenylethyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3N3OS/c1-4-16-12(2)18(20(21,22)23)15(10-24)19(26-16)28-11-17(27)25-13(3)14-8-6-5-7-9-14/h5-9,13H,4,11H2,1-3H3,(H,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBVGIAGYKAPYKT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=C(C(=N1)SCC(=O)NC(C)C2=CC=CC=C2)C#N)C(F)(F)F)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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